Cas no 98983-45-0 (1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl-)
![1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl- structure](https://www.kuujia.com/scimg/cas/98983-45-0x500.png)
98983-45-0 structure
Product name:1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl-
1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl-
- 3-(2-butylsulfanylethylsulfanyl)-1-ethylindole
- 1-Ethyl-3-((2-butylthio)ethylthio)indole
- 98983-45-0
- 1H-Indole, 3-((2-(butylthio)ethyl)thio)-1-ethyl-
- DTXSID20243896
- BRN 5548977
- 3-((2-(Butylthio)ethyl)thio)-1-ethyl-1H-indole
-
- Inchi: InChI=1S/C16H23NS2/c1-3-5-10-18-11-12-19-16-13-17(4-2)15-9-7-6-8-14(15)16/h6-9,13H,3-5,10-12H2,1-2H3
- InChI Key: ZXDRWSLMFNDBJM-UHFFFAOYSA-N
- SMILES: CCCCSCCSC1=CN(C2=CC=CC=C21)CC
Computed Properties
- Exact Mass: 293.127
- Monoisotopic Mass: 293.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 445.1°C at 760 mmHg
- Flash Point: 223°C
- Refractive Index: 1.58
1H-Indole,3-[[2-(butylthio)ethyl]thio]-1-ethyl- Related Literature
-
Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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